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Compound of Interest

Compound Name: 1,1-Diethoxycyclohexane

Cat. No.: B155974 Get Quote

An In-depth Technical Guide to 1,1-Diethoxycyclohexane: Chemical Properties and Structure

Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure,

and experimental protocols related to 1,1-diethoxycyclohexane. It is intended for researchers,

scientists, and professionals in drug development and other relevant scientific fields. This

document details the compound's physicochemical properties, structural information, synthesis

methods, and chemical reactivity. All quantitative data is presented in tabular format for clarity

and ease of comparison. Detailed experimental methodologies and safety information are also

included.

Chemical Structure and Identification
1,1-Diethoxycyclohexane, also known as cyclohexanone diethyl ketal, is an organic

compound classified as a diethyl acetal of cyclohexanone.[1] Its structure features a

cyclohexane ring with two ethoxy groups attached to the same carbon atom.[1]

Key Identifiers:

IUPAC Name: 1,1-diethoxycyclohexane[1][2]

CAS Number: 1670-47-9[2][3]

Molecular Formula: C₁₀H₂₀O₂[1][2][3]
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SMILES: CCOC1(CCCCC1)OCC[1][3]

InChI Key: MWUDABUKTZAZCX-UHFFFAOYSA-N[1]

Synonyms: Cyclohexanone diethyl ketal, Cyclohexanone diethyl acetal, Cyclohexane, 1,1-

diethoxy-[2]

Caption: 2D structure of 1,1-Diethoxycyclohexane.

Physicochemical Properties
1,1-Diethoxycyclohexane is a colorless to pale yellow, clear liquid.[1][2] It possesses a fruity,

liquor, rum, tobacco, and woody aroma.[2]

Property Value Reference(s)

Molecular Weight 172.26 g/mol [1][2][3]

Density 0.908 - 0.921 g/mL at 20-25°C [2][4][5]

Boiling Point 76-78 °C at 20 mmHg [3][4][5]

Flash Point 140 °F (60 °C) [4][5]

Refractive Index 1.432 - 1.442 at 20°C [2][3]

Solubility
Practically insoluble in water;

soluble in ethanol
[1][2]

Vapor Pressure 0.341 mmHg at 25°C [4][5]

XLogP3-AA 2.4 [1][2]

Chemical Reactivity and Stability
The chemical behavior of 1,1-diethoxycyclohexane is characteristic of ethers and acetals.[1]

Thermal Elimination: In the gas phase, it can undergo thermal elimination reactions to yield

1-ethoxycyclohexene and ethanol.[1][5]
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Hydrolysis: Under acidic conditions, it can be hydrolyzed to regenerate cyclohexanone and

ethanol. This reversibility is key to its use as a protecting group.[1]

Protecting Group: The acetal functional group serves as a protecting group for the carbonyl

group of cyclohexanone. This allows for chemical modifications at other sites of a molecule

under neutral or basic conditions, with the carbonyl group being restored later through acid-

catalyzed hydrolysis.[1]
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Caption: Synthesis of 1,1-Diethoxycyclohexane from cyclohexanone and ethanol.

Experimental Protocols
Synthesis of 1,1-Diethoxycyclohexane
The synthesis of 1,1-diethoxycyclohexane is typically achieved through the acid-catalyzed

acetalization of cyclohexanone with ethanol.[1][6]

Materials:

Cyclohexanone

Anhydrous ethanol

p-Toluenesulfonic acid monohydrate (or another acid catalyst)[6][7]
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Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Equipment:

Round-bottom flask

Magnetic stir bar

Dean-Stark apparatus

Reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

apparatus fitted with a reflux condenser, add cyclohexanone (e.g., 0.1 mol).[6]

Add a three-fold molar excess of anhydrous ethanol.[6]

Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 1-2 mol%).[6]

Reaction: Heat the mixture to reflux. The water formed during the reaction is collected in the

Dean-Stark trap.[6]

Monitor the reaction progress by observing the amount of water collected or by using

analytical techniques like TLC or GC.[6]
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Work-up: Once the reaction is complete, cool the mixture to room temperature.[6]

Transfer the reaction mixture to a separatory funnel and wash sequentially with saturated

aqueous sodium bicarbonate solution (to neutralize the acid), water, and then brine.[6]

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[6]

Purification: Filter off the drying agent and remove the excess ethanol and any extraction

solvent using a rotary evaporator.[6]

Purify the crude product by distillation under reduced pressure to obtain pure 1,1-
diethoxycyclohexane.[6]
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Caption: General experimental workflow for the synthesis and purification.
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Safety and Handling
Hazard Identification:

GHS Classification: H412: Harmful to aquatic life with long-lasting effects.[2][8]

The substance is reported as not meeting GHS hazard criteria in a significant number of

notifications.[2]

May be irritating to the eyes, respiratory system, and skin.[4]

Precautionary Measures:

Handling: Handle in a well-ventilated area. Wear suitable protective clothing, including gloves

and safety goggles. Avoid contact with skin and eyes. Prevent fire caused by electrostatic

discharge.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Tightly fitting safety goggles.[8]

Skin Protection: Impervious clothing and chemical-resistant gloves.[8]

Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or

irritation is experienced.[8]

First Aid:

Inhalation: Move to fresh air.[8]

Skin Contact: Wash off with soap and plenty of water.[8]

Eye Contact: Rinse with pure water for at least 15 minutes.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting.[8]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[8]
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Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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